Cas no 2050-82-0 (3-Heptene,3,5,5-trimethyl-)
3-Heptene,3,5,5-trimethyl- structure
Product Name:3-Heptene,3,5,5-trimethyl-
3-Heptene,3,5,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Heptene,3,5,5-trimethyl-
- (E)-3,5,5-trimethylhept-3-ene
- (3E)-3,5,5-trimethylhept-3-ene
- 3,5,5-Trimethylhept-3-ene
- 3-Heptene, 3,5,5-trimethyl-
- NS00026662
- 3,5,5-trimethyl-3-heptene
- DTXSID4062143
- 2050-82-0
-
- Inchi: 1S/C10H20/c1-6-9(3)8-10(4,5)7-2/h8H,6-7H2,1-5H3
- InChI Key: LREOTMWEDRBPMG-UHFFFAOYSA-N
- SMILES: C(C)(C)(C=C(C)CC)CC
Computed Properties
- Exact Mass: 140.1566
- Monoisotopic Mass: 140.156501
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 4.6
Experimental Properties
- Density: 0.749
- Boiling Point: 158°Cat760mmHg
- Flash Point: 29.4°C
- Refractive Index: 1.429
- PSA: 0
3-Heptene,3,5,5-trimethyl- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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